molecular formula C14H17BrO3 B8553495 Methyl 5-bromo-4-cyclopropyl-2-isopropoxybenzoate

Methyl 5-bromo-4-cyclopropyl-2-isopropoxybenzoate

Cat. No.: B8553495
M. Wt: 313.19 g/mol
InChI Key: ZRMCVABKFRMDLR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 5-bromo-4-cyclopropyl-2-isopropoxybenzoate is a useful research compound. Its molecular formula is C14H17BrO3 and its molecular weight is 313.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H17BrO3

Molecular Weight

313.19 g/mol

IUPAC Name

methyl 5-bromo-4-cyclopropyl-2-propan-2-yloxybenzoate

InChI

InChI=1S/C14H17BrO3/c1-8(2)18-13-7-10(9-4-5-9)12(15)6-11(13)14(16)17-3/h6-9H,4-5H2,1-3H3

InChI Key

ZRMCVABKFRMDLR-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC1=C(C=C(C(=C1)C2CC2)Br)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dibromoisocyanuric acid (3.99 g) was added at room temperature to a DMF (80 mL) solution of methyl 4-cyclopropyl-2-isopropoxybenzoate (5.43 g), and the mixture was stirred at 90° C. for 1 hour in a nitrogen atmosphere. An aqueous sodium thiosulfate solution was added to the reaction mixture at room temperature, followed by extraction with ethyl acetate. The obtained organic layer was washed with water and saturated saline in this order and dried over anhydrous magnesium sulfate, and then, the solvent was distilled off under reduced pressure. The obtained residue was purified by silica gel column chromatography (hexane/ethyl acetate) to obtain the title compound (6.89 g).
Quantity
3.99 g
Type
reactant
Reaction Step One
Name
methyl 4-cyclopropyl-2-isopropoxybenzoate
Quantity
5.43 g
Type
reactant
Reaction Step One
Name
Quantity
80 mL
Type
solvent
Reaction Step One
Name
sodium thiosulfate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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